Cas no 92730-50-2 (Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate))
Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate)
- A1-48510
- (4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate
- ((1r,4r)-4-Methylcyclohexyl)methyl 4-methylbenzenesulfonate
- 92730-50-2
- SCHEMBL10146863
- [(1r,4r)-4-methylcyclohexyl]methyl 4-methylbenzene-1-sulfonate
- SCHEMBL1482461
- 2227208-29-7
- EN300-37152774
- EN300-7061563
- SCHEMBL4569135
-
- Inchi: 1S/C15H22O3S/c1-12-3-7-14(8-4-12)11-18-19(16,17)15-9-5-13(2)6-10-15/h5-6,9-10,12,14H,3-4,7-8,11H2,1-2H3
- InChI Key: DYKVHSOKNGEQOM-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1CCC(C)CC1
Computed Properties
- Exact Mass: 282.12896573g/mol
- Monoisotopic Mass: 282.12896573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 355
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Density: 1.101±0.06 g/cm3(Predicted)
- Boiling Point: 402.0±14.0 °C(Predicted)
Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7061563-0.05g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 0.05g |
$323.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-0.1g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 0.1g |
$339.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-0.25g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 0.25g |
$354.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-0.5g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 0.5g |
$370.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-1.0g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 1.0g |
$385.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-2.5g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 2.5g |
$754.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-5.0g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 5.0g |
$1115.0 | 2023-07-09 | ||
| Enamine | EN300-7061563-10.0g |
(4-methylcyclohexyl)methyl 4-methylbenzene-1-sulfonate |
92730-50-2 | 10.0g |
$1654.0 | 2023-07-09 |
Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate)
Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) (CAS No. 92730-50-2): An Overview
Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) (CAS No. 92730-50-2) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, often referred to as 4-Methylcyclohexanemethanol 1-(4-methylbenzenesulfonate), is characterized by its unique structure and functional groups, which contribute to its diverse applications.
The molecular structure of Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) consists of a cyclohexane ring with a methyl group at the 4-position and a methanol group attached to the cyclohexane ring. The methanol group is further functionalized with a 4-methylbenzenesulfonate group, which imparts specific chemical properties and reactivity. This compound is known for its solubility in various organic solvents and its stability under different reaction conditions.
In the realm of chemical synthesis, Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) serves as an important intermediate in the preparation of more complex molecules. Its reactivity and functional groups make it a valuable starting material for the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals. Recent studies have highlighted its potential in the development of novel catalysts and ligands for asymmetric synthesis, which is crucial for producing enantiomerically pure compounds.
Pharmaceutical research has also seen significant advancements with the use of Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate). The compound's ability to modulate biological pathways and interact with specific receptors has led to its exploration as a potential therapeutic agent. For instance, researchers have investigated its role in the treatment of inflammatory diseases and neurological disorders. The sulfonate group in the molecule can enhance its bioavailability and metabolic stability, making it an attractive candidate for drug development.
Materials science is another area where Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) has found applications. Its unique combination of hydrophobic and hydrophilic properties makes it suitable for use in the formulation of coatings, adhesives, and polymers. Recent studies have explored its use in developing self-healing materials and stimuli-responsive systems, which have potential applications in various industries, including automotive, aerospace, and electronics.
The environmental impact of Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) is an important consideration in its industrial use. Researchers are actively investigating methods to improve its biodegradability and reduce its environmental footprint. Green chemistry principles are being applied to develop more sustainable synthesis routes and formulations that minimize waste and energy consumption.
In conclusion, Cyclohexanemethanol, 4-methyl-, 1-(4-methylbenzenesulfonate) (CAS No. 92730-50-2) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features and functional groups make it a valuable component in various industrial processes. Ongoing research continues to uncover new possibilities for its use, contributing to advancements in multiple scientific disciplines.
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